Cas no 868213-71-2 (3-methyl-N-(4-methylphenyl)-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product name: 3-methyl-N-(4-methylphenyl)-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 868213-71-2
• MF: C₂₀H₁₇N₃OS
• MW: 347.433482885361
• CID: 6530056

3-methyl-N-(4-methylphenyl)-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-methylphenyl)-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• Imidazo[2,1-b]thiazole-2-carboxamide, 3-methyl-N-(4-methylphenyl)-6-phenyl-

• Inchi： 1S/C20H17N3OS/c1-13-8-10-16(11-9-13)21-19(24)18-14(2)23-12-17(22-20(23)25-18)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,24)
• InChI Key： GJZLDCIFQRXTBI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(C)C=C2)=O)=C(C)N2C=C(C3=CC=CC=C3)N=C12

Additional information on 3-methyl-N-(4-methylphenyl)-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

Introduction to 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 868213-71-2)

3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide, with the CAS number 868213-71-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, which include a substituted imidazothiazole core and functional groups that enhance its biological activity and pharmacological properties.

The chemical structure of 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide consists of an imidazothiazole ring system fused with a benzene ring, along with methyl and phenyl substituents. The presence of these functional groups contributes to the compound's stability and reactivity, making it a valuable candidate for various therapeutic applications. Recent studies have highlighted its potential in the treatment of neurological disorders, cancer, and inflammatory conditions.

In the realm of medicinal chemistry, 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been extensively studied for its ability to modulate specific biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which play a crucial role in signal transduction pathways. Research has shown that this compound can act as a potent agonist or antagonist for certain GPCRs, thereby influencing cellular responses and disease progression.

Furthermore, the compound's anti-inflammatory properties have been explored in preclinical studies. In vitro and in vivo experiments have demonstrated that 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has also been investigated to ensure its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, making it a promising candidate for oral administration in drug development.

In addition to its therapeutic potential, 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been evaluated for its safety profile. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the imidazothiazole core. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 3-methyl-N-(4-methylphenyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 868213-71-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and potential development into novel therapeutic agents. Ongoing research continues to explore its full potential in treating various diseases and improving patient outcomes.